Cas no 3289-04-1 (N-[(4-{[(cyclohexylmethyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride)

• Product Name: N-[(4-{[(cyclohexylmethyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride
• CAS No: 3289-04-1
• MF: C₂₁H₄₂Cl₂N₂
• MW: 393.47758436203
• CID: 1458330
• PubChem ID: 76787
• Update Time: 2025-04-20

N-[(4-{[(cyclohexylmethyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-{[(cyclohexylmethyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride
• trans-N-(Cyclohexyl)-N'-(cyclohexylmethyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• DTXSID70186542
• 1,4-Cyclohexanebis(methylamine), N-(cyclohexyl)-N'-(cyclohexylmethyl)-, dihydrochloride, (E)-
• 3289-04-1

• Inchi： 1S/C21H40N2.2ClH/c1-3-7-18(8-4-1)15-22-16-19-11-13-20(14-12-19)17-23-21-9-5-2-6-10-21;;/h18-23H,1-17H2;2*1H
• InChI Key： HWLKAQICMUZYAG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1CCCCC1)CC1CCC(CNCC2CCCCC2)CC1

Computed Properties

• Exact Mass: 392.27286
• Monoisotopic Mass: 392.2725047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06